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Compound of Interest

Compound Name:
4-[(4-

Methylbenzyl)oxy]benzaldehyde

CAS No.: 66742-58-3

Cat. No.: B1268358

Get Quote

CAS Number: 66742-58-3[1][2][3]
This technical guide provides a comprehensive overview of 4-[(4-
Methylbenzyl)oxy]benzaldehyde, a valuable research chemical and building block in organic

synthesis. The information is tailored for researchers, scientists, and professionals involved in

drug development, with a focus on its chemical properties, synthesis, and potential

applications.

Physicochemical and Computational Data
The fundamental properties of 4-[(4-Methylbenzyl)oxy]benzaldehyde are summarized below.

This data is essential for its handling, characterization, and use in experimental settings.
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Property Value Source

Molecular Formula C₁₅H₁₄O₂ [1]

Molecular Weight 226.27 g/mol [1][2]

Canonical SMILES
CC1=CC=C(C=C1)COC2=CC

=C(C=C2)C=O
[2]

InChI

InChI=1S/C15H14O2/c1-12-2-

4-14(5-3-12)11-17-15-8-6-

13(10-16)7-9-15/h2-

10H,11H2,1H3

[2]

Topological Polar Surface Area

(TPSA)
26.3 Å² [1]

LogP 3.38652 [1]

Hydrogen Bond Acceptors 2 [1]

Hydrogen Bond Donors 0 [1]

Rotatable Bonds 4 [1]

Density 1.119 g/cm³ [3]

Flash Point 173.3°C [3]

Experimental Protocols: Synthesis
The synthesis of 4-[(4-Methylbenzyl)oxy]benzaldehyde is typically achieved via a Williamson

ether synthesis. The following protocol is based on analogous procedures for similar

compounds.[4][5]

Reaction: Williamson Ether Synthesis

Materials:

4-Hydroxybenzaldehyde

4-Methylbenzyl bromide (or chloride)
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Cesium Carbonate (Cs₂CO₃) or Potassium Carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF) or Ethanol

Diethyl ether or Ethyl acetate

Water

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask, dissolve 4-hydroxybenzaldehyde (1.0 equivalent) in N,N-

dimethylformamide (DMF).

Add cesium carbonate (1.5 equivalents) to the solution.

To this stirred mixture, add 4-methylbenzyl bromide (1.2 equivalents).

Allow the reaction to stir at room temperature for 1-2 hours under an inert atmosphere (e.g.,

nitrogen). The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Upon completion, add water to the reaction mixture to quench the reaction.

Extract the organic product with diethyl ether or ethyl acetate.

Wash the combined organic layers with water and then with a saturated sodium chloride

solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography to yield 4-[(4-
Methylbenzyl)oxy]benzaldehyde as a pure compound.

A general workflow for the synthesis is depicted in the following diagram.
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Caption: General workflow for the synthesis of 4-[(4-Methylbenzyl)oxy]benzaldehyde.
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Applications in Drug Discovery and Development
While specific biological activities of 4-[(4-Methylbenzyl)oxy]benzaldehyde are not

extensively documented in the provided search results, its structural motifs are of significant

interest in medicinal chemistry. The aldehyde functional group serves as a versatile handle for

the synthesis of more complex molecules with potential therapeutic applications.

3.1. Synthesis of Hydrazone Derivatives

Hydrazones are a class of organic compounds characterized by the >C=N-NH-C(=O)-

structure. They are known to exhibit a broad spectrum of biological activities, making them a

focal point in drug design and discovery.[6][7] The aldehyde group of 4-[(4-
Methylbenzyl)oxy]benzaldehyde can readily undergo condensation reactions with hydrazides

to form hydrazone derivatives.[6][8][9] This opens a pathway to novel compounds for

pharmacological screening.

3.2. Intermediate for Biologically Active Molecules

Structurally related benzyloxybenzaldehyde derivatives have been used as intermediates in the

synthesis of non-nucleoside reverse transcriptase inhibitors (NNRTIs) for the treatment of HIV.

[10][11] The core structure of 4-[(4-Methylbenzyl)oxy]benzaldehyde provides a scaffold that

can be elaborated to target various biological pathways. The introduction of the 4-methylbenzyl

group can influence the lipophilicity and binding interactions of the final molecule, potentially

leading to improved pharmacokinetic and pharmacodynamic properties.

The logical relationship for its application in drug discovery is outlined below.
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Caption: Logical pathway from the core compound to potential therapeutic applications.

Safety and Handling
According to the Material Safety Data Sheet (MSDS), 4-[(4-Methylbenzyl)oxy]benzaldehyde
should be handled in a well-ventilated area with appropriate personal protective equipment,

including safety goggles and chemical-impermeable gloves.[3] It is important to avoid contact

with skin and eyes and to prevent the formation of dust and aerosols.[3] Standard safety

protocols for handling chemical reagents should be strictly followed. For detailed safety

information, refer to the full MSDS from a certified supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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